3-(Chloromethyl)benzene-1-sulfonyl fluoride

• IUPAC Name: 3-(chloromethyl)benzenesulfonyl fluoride
• InChI: InChI=1S/C7H6ClFO2S/c8-5-6-2-1-3-7(4-6)12(9,10)11/h1-4H,5H2
• InChI Key: WELJIIHZMKQQSQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)F)CCl
• Molecular Formula: C7H6ClFO2S
• Molecular Weight: 208.64 g/mol
• CAS RN: 2090571-85-8

Description

3-(Chloromethyl)benzene-1-sulfonyl fluoride, also known as CMBSF, is a highly reactive and versatile reagent used in a variety of chemical reactions. It is a colorless, crystalline solid that is soluble in many organic solvents and is used in organic synthesis and peptide synthesis. CMBSF is a versatile reagent that can be used in a variety of synthetic reactions, including the synthesis of fluorinated compounds, peptides, and other organic molecules.

Scientific Research Applications

Synthesis and Applications

Sulfonyl fluorides, including compounds like 3-(Chloromethyl)benzene-1-sulfonyl fluoride, are widely recognized for their utility in sulfur(VI) fluoride exchange-based "click chemistry" and other synthetic applications. Laudadio et al. (2019) explored an electrochemical method for synthesizing sulfonyl fluorides, emphasizing the broad substrate scope and environmental friendliness of this approach. The method employs thiols or disulfides with potassium fluoride, allowing for the creation of various sulfonyl fluoride compounds under mild conditions without additional catalysts or oxidants (Laudadio et al., 2019).

Structural Analysis and Interactions

Bellia et al. (2022) conducted a detailed structural analysis of a heteroaryl sulfonyl(VI) fluoride, comparing it with its chloride counterpart. The study utilized X-ray structure analysis and Hirshfeld surface analysis to understand the differences arising from the substitution of chloride with fluoride in these compounds. The research revealed distinct interaction patterns, notably that the fluoride does not engage in hydrogen interactions as the chloride does, but instead forms close interactions with several π bonds, highlighting the nuanced structural and interaction differences imparted by fluorine atoms in sulfonyl fluoride compounds (Bellia et al., 2022).

Radiopharmaceutical Development

Inkster et al. (2012) examined the potential of sulfonyl fluorides, specifically for radiopharmaceutical development, noting the advantages of nucleophilic incorporation of [(18)F]F(-) in aqueous conditions. The study outlines a general route to prepare various arylsulfonyl [(18)F]fluorides from their sulfonyl chloride analogues, showcasing the potential of sulfonyl fluorides in the synthesis of (18)F-labeled biomarkers for PET chemistry. The research highlights the versatility and utility of sulfonyl fluorides in creating radiotracers for medical imaging applications (Inkster et al., 2012).